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Compound of Interest

Compound Name: Brepocitinib

Cat. No.: B610002

Essential Safety and Handling Guide for
Brepocitinib

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Brepocitinib. Adherence to these procedures is
essential to ensure personal safety and proper disposal.

Brepocitinib is an orally available, selective inhibitor of non-receptor tyrosine-protein kinase
TYK2 and tyrosine-protein kinase JAK1 (Janus kinase 1)[1][2]. As with any active
pharmaceutical ingredient, proper handling and personal protective equipment (PPE) are
paramount to minimize exposure and mitigate potential health risks.

Hazard Identification and Classification

Brepocitinib and its tosylate salt are classified with the following hazards:
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Hazard Statement

Description

GHS Classification

Source

H315 Causes skin irritation Skin Irritation [3]
Causes serious eye o

H319 o Eye Irritation [3]
irritation
May cause respirato Specific Target Organ

H335 o praton SpERIE RS
irritation Toxicity
Suspected of

H361 damaging fertility or Reproductive Toxicity [1112]

the unborn child

Signal Word: Warning[3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Brepocitinib to prevent skin contact, eye

exposure, and inhalation.
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PPE Category Item

Specification

Hand Protection Chemical resistant gloves

Nitrile or other appropriate
material. Double gloving is
recommended for hazardous
drugs.[4]

Body Protection Protective clothing

Alab coat or gown designed to

resist chemical permeation.[3]

[5]

) Safety glasses with side
Eye/Face Protection )
shields or goggles

Must be worn to protect
against splashes. A face shield
may be necessary if there is a

significant splash risk.[3]

NIOSH/MSHA approved

Respiratory Protection )
respirator

Required when handling the
powder outside of a certified
chemical fume hood or
biological safety cabinet to

avoid dust inhalation.[6]

Operational and Handling Plan

A systematic approach is crucial for safely handling Brepocitinib in a laboratory setting.
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Figure 1. Step-by-step workflow for the safe handling of Brepocitinib.
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Emergency Procedures

In the event of accidental exposure, follow these first aid measures immediately.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Call a poison center or

doctor if you feel unwell.[3]

Immediately wash with plenty of soap and water.
) Remove contaminated clothing and wash it
Skin Contact L
before reuse. If skin irritation occurs, get

medical advice/attention.[3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ] o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) ]
mouth with water. Call a poison center or doctor

if you feel unwell.

Spill and Disposal Plan

Proper containment and disposal are critical to prevent environmental contamination and
further exposure.

Spill Response Disposal

Evacuate Area (if — } Wear Appropriate PPE } 2. Protect } Contain Spill with Inert Material }L“""%‘ Collect into a Suitable Con(amer} 4. Clean Up. } Label Waste Container }MY»‘ Dispose via Approved Waste Disposal Plant
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Figure 2. Logical flow for spill response and disposal of Brepocitinib waste.

Spill Cleanup:

Avoid breathing dust.[3]

Wear appropriate personal protective equipment as outlined above.[3]

For spills, prevent further leakage if safe to do so.[3]

Vacuum, sweep up, or absorb the material with an inert substance and place it into a
suitable, labeled disposal container.[3]

Disposal: Dispose of contents and the container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[3] Do not allow the product to enter
drains, waterways, or soil.[3]

Storage Conditions

Store Brepocitinib in a tightly-closed container in a cool, dry, and well-ventilated area, away
from incompatible substances and sources of ignition.[3] It should be stored locked up.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Brepocitinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610002#personal-protective-equipment-for-handling-
brepocitinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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